Cas no 1365272-58-7 (1-Cyclohexyl-6,7-difluoro-1,3-benzodiazole)

• Product Name: 1-Cyclohexyl-6,7-difluoro-1,3-benzodiazole
• CAS No: 1365272-58-7
• MF: C₁₃H₁₄F₂N₂
• MW: 236.260469913483
• MDL: MFCD21609577
• CID: 2771813
• PubChem ID: 70699793
• Update Time: 2025-04-21

1-Cyclohexyl-6,7-difluoro-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-6,7-difluorobenzimidazole
• 1-Cyclohexyl-6,7-difluoro-1,3-benzodiazole;
• 1-Cyclohexyl-6,7-difluoro-1H-benzimidazole
• 1365272-58-7
• 1-Cyclohexyl-6,7-difluoro-benzimidazole
• 1H-Benzimidazole, 1-cyclohexyl-6,7-difluoro-
• MFCD21609577
• DTXSID90742907
• 1-Cyclohexyl-6,7-difluoro-1,3-benzodiazole
• BS-20789

• MDL： MFCD21609577
• Inchi： 1S/C13H14F2N2/c14-10-6-7-11-13(12(10)15)17(8-16-11)9-4-2-1-3-5-9/h6-9H,1-5H2
• InChI Key： PWQJIHCSKKIAHC-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC2=C1N(C=N2)C1CCCCC1)F

Computed Properties

• Exact Mass: 236.11300
• Monoisotopic Mass: 236.11250478Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82000
• LogP: 3.81970